Cas no 2229565-56-2 (3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol)

• Product Name: 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol
• CAS No: 2229565-56-2
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6255753
• PubChem ID: 165640594
• Update Time: 2025-06-13

3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol
• EN300-1863203
• 3-[(1-phenyl-1H-pyrazol-4-yl)methyl]azetidin-3-ol
• 2229565-56-2

• Inchi： 1S/C13H15N3O/c17-13(9-14-10-13)6-11-7-15-16(8-11)12-4-2-1-3-5-12/h1-5,7-8,14,17H,6,9-10H2
• InChI Key： GLADWWDZKJGZIJ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NN(C3C=CC=CC=3)C=2)CNC1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol

Introduction to 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol (CAS No. 2229565-56-2)

3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol (CAS No. 2229565-56-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol.

Chemical Structure and Properties

The molecular formula of 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol is C₁₆H₁₇N₃O, with a molecular weight of approximately 267.32 g/mol. The compound features a central azetidine ring, which is a four-membered cyclic amine, attached to a methyl group substituted with a 1-phenylpyrazole moiety. The presence of the hydroxyl group (-OH) on the azetidine ring adds polarity and reactivity to the molecule. The combination of these structural elements imparts unique chemical properties that make 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol an interesting target for pharmaceutical development.

Synthesis Methods

The synthesis of 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol has been explored through various routes, each offering distinct advantages in terms of yield and purity. One common approach involves the reaction of 4-(bromomethyl)-1H-pyrazole with an appropriate azetidine derivative in the presence of a base. Another method utilizes a palladium-catalyzed coupling reaction between a halogenated azetidine and a phenylpyrazole derivative. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or employing biocatalysts to enhance efficiency and reduce waste.

Biological Activities and Therapeutic Potential

3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol has demonstrated promising biological activities in preclinical studies. One of its key properties is its ability to modulate specific receptors or enzymes involved in various physiological processes. For instance, it has shown potential as an inhibitor of certain kinases, which are crucial enzymes in signal transduction pathways associated with diseases such as cancer and neurodegenerative disorders. Additionally, the compound has exhibited anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

In the context of neurological disorders, 3-(1-phenyl-1H-pyrazol-4-yl)methylazetidin-3-ol has been investigated for its neuroprotective properties. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier enhances its therapeutic potential in these applications.

Clinical Trials and Research Developments

The therapeutic potential of 3-(1-phenyl-1H-pyrazol-4-y l)methylazetidin - 3 - ol strong > has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations in phase II and III trials.

In addition to clinical trials, recent research has focused on optimizing the pharmacokinetic properties of 3-(1 - phen yl - 1 H - pyra z ol - 4 - yl )meth yl az et idin - 3 - ol strong > . Studies have explored different formulations and delivery methods to improve its bioavailability and extend its half-life in vivo . For example , nanoparticle-based delivery systems have shown promise in enhancing the therapeutic index of the compound . p > < p >< strong >Conclusion strong > p > < p >< strong >3 -( 1 - phen yl - 1 H - pyra z ol - 4 - yl )meth yl az et idin - 3 - ol strong > ( CAS No . 2229565 - 56 - 2 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , combined with favorable pharmacological properties , makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications , it is likely that this compound will play an increasingly important role in advancing treatments for various diseases . p > article > response >